2-(1-cyclopropyl-1H-imidazol-5-yl)ethan-1-amine dihydrochloride
Overview
Description
2-(1-cyclopropyl-1H-imidazol-5-yl)ethan-1-amine dihydrochloride, also known as 2-CIE, is a cyclopropyl imidazole derivative that has been studied for its potential applications in scientific research. It is a white crystalline solid that is soluble in water and has a molecular weight of 227.72 g/mol. 2-CIE is a derivative of imidazole, which is an aromatic heterocyclic organic compound with a five-membered ring structure. 2-CIE has been investigated for its ability to act as a ligand for a variety of proteins and enzymes, as well as its potential as a drug target.
Scientific Research Applications
2-(1-cyclopropyl-1H-imidazol-5-yl)ethan-1-amine dihydrochloride has been used in a variety of scientific research applications. It has been used as a ligand for a variety of proteins and enzymes, including the enzymes carbonic anhydrase, cytochrome P450, and tyrosine kinase. 2-(1-cyclopropyl-1H-imidazol-5-yl)ethan-1-amine dihydrochloride has also been used as a drug target in the development of novel therapeutic agents. Additionally, 2-(1-cyclopropyl-1H-imidazol-5-yl)ethan-1-amine dihydrochloride has been used in the study of the structure and function of proteins, as well as in the study of the regulation of gene expression.
Mechanism of Action
2-(1-cyclopropyl-1H-imidazol-5-yl)ethan-1-amine dihydrochloride acts as a ligand for proteins and enzymes, binding to certain amino acid residues of the proteins and enzymes to form a complex. This binding results in the alteration of the protein or enzyme’s structure and function. Additionally, 2-(1-cyclopropyl-1H-imidazol-5-yl)ethan-1-amine dihydrochloride can act as a drug target, binding to certain proteins or enzymes to inhibit their activity.
Biochemical and Physiological Effects
2-(1-cyclopropyl-1H-imidazol-5-yl)ethan-1-amine dihydrochloride has been studied for its potential effects on biochemical and physiological processes. It has been shown to inhibit the activity of the enzymes carbonic anhydrase, cytochrome P450, and tyrosine kinase, which are involved in a variety of biochemical and physiological processes. Additionally, 2-(1-cyclopropyl-1H-imidazol-5-yl)ethan-1-amine dihydrochloride has been shown to modulate the expression of certain genes, which can result in the alteration of biochemical and physiological processes.
Advantages and Limitations for Lab Experiments
2-(1-cyclopropyl-1H-imidazol-5-yl)ethan-1-amine dihydrochloride has several advantages for use in laboratory experiments. It is a relatively stable compound, which makes it suitable for use in a variety of laboratory experiments. Additionally, it is soluble in water, which makes it easy to handle and store. However, 2-(1-cyclopropyl-1H-imidazol-5-yl)ethan-1-amine dihydrochloride also has some limitations for use in laboratory experiments. It has a relatively low solubility in organic solvents, which can limit its use in certain types of experiments. Additionally, it can be toxic in high concentrations, so it should be handled with caution.
Future Directions
There are several potential future directions for the use of 2-(1-cyclopropyl-1H-imidazol-5-yl)ethan-1-amine dihydrochloride in scientific research. One potential direction is the development of novel therapeutic agents that target specific proteins or enzymes. Additionally, 2-(1-cyclopropyl-1H-imidazol-5-yl)ethan-1-amine dihydrochloride could be used to study the regulation of gene expression and its effects on biochemical and physiological processes. Additionally, 2-(1-cyclopropyl-1H-imidazol-5-yl)ethan-1-amine dihydrochloride could be used to study the structure and function of proteins and enzymes, which could lead to a better understanding of their role in biological processes. Finally, 2-(1-cyclopropyl-1H-imidazol-5-yl)ethan-1-amine dihydrochloride could be used to develop new ligands for proteins and enzymes, which could be used to study their structure and function in greater detail.
Synthesis Methods
2-(1-cyclopropyl-1H-imidazol-5-yl)ethan-1-amine dihydrochloride can be synthesized through a three-step process. The first step involves the condensation of 1-cyclopropyl-1H-imidazole-5-carboxylic acid with ethylenediamine to form 1-cyclopropyl-1H-imidazole-5-yl ethylenediamine. The second step involves the reaction of the ethylenediamine derivative with ethyl chloroformate to form 2-(1-cyclopropyl-1H-imidazole-5-yl)ethan-1-amine. The third and final step involves the reaction of the amine with hydrochloric acid to form 2-(1-cyclopropyl-1H-imidazole-5-yl)ethan-1-amine dihydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1-cyclopropyl-1H-imidazol-5-yl)ethan-1-amine dihydrochloride involves the reaction of 1-cyclopropyl-1H-imidazole-5-carboxaldehyde with ethylamine followed by reduction of the resulting imine to yield the target compound. The dihydrochloride salt is then formed by treatment with hydrochloric acid.", "Starting Materials": [ "1-cyclopropyl-1H-imidazole-5-carboxaldehyde", "ethylamine", "reducing agent", "hydrochloric acid" ], "Reaction": [ "Step 1: React 1-cyclopropyl-1H-imidazole-5-carboxaldehyde with excess ethylamine in a suitable solvent such as ethanol or methanol.", "Step 2: Heat the reaction mixture to reflux for several hours to allow for imine formation.", "Step 3: Cool the reaction mixture and add a reducing agent such as sodium borohydride or lithium aluminum hydride to reduce the imine to the corresponding amine.", "Step 4: Isolate the product by filtration or extraction and purify by recrystallization or chromatography.", "Step 5: Dissolve the product in hydrochloric acid to form the dihydrochloride salt.", "Step 6: Isolate the salt by filtration or evaporation and dry under vacuum to yield the final product." ] } | |
CAS RN |
2758002-03-6 |
Molecular Formula |
C8H15Cl2N3 |
Molecular Weight |
224.1 |
Purity |
95 |
Origin of Product |
United States |
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